2-benzyl-N,N'-di-1,3,4-thiadiazol-2-ylsuccinamide

• IUPAC Name: 2-benzyl-N,N'-bis(1,3,4-thiadiazol-2-yl)butanediamide
• InChI: InChI=1S/C15H14N6O2S2/c22-12(18-14-20-16-8-24-14)7-11(6-10-4-2-1-3-5-10)13(23)19-15-21-17-9-25-15/h1-5,8-9,11H,6-7H2,(H,18,20,22)(H,19,21,23)
• InChI Key: NGHBQKYYBHZGQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)NC2=NN=CS2)C(=O)NC3=NN=CS3
• Molecular Formula: C15H14N6O2S2
• Molecular Weight: 374.4 g/mol

Description

2-benzyl-N,N’-di-1,3,4-thiadiazol-2-ylsuccinamide is a chemical compound with a 1,3,4-thiadiazole nucleus. This nucleus is one of the most important and well-known heterocyclic nuclei, which occurs in a variety of natural products and medicinal agents.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives involves the reaction of commercially available substituted phenylacetic acids with thiosemicarbazide. The yields were in the range of 28–96%. Purity of the obtained compounds was checked by TLC.

Molecular Structure Analysis

The molecular structure of 2-benzyl-N,N’-di-1,3,4-thiadiazol-2-ylsuccinamide is characterized by NMR spectroscopy and X-ray crystallography. The bond lengths and angles are in accordance with the predicted structures.

Chemical Reactions Analysis

The chemical reactions involved in the formation of 1,3,4-thiadiazole derivatives include the reaction of substituted phenylacetic acids with thiosemicarbazide.

Mechanism of Action

Some 1,3,4-thiadiazole derivatives were reported to possess acetylcholinesterase (AChE)-inhibition activities. This is based on the cholinergic hypothesis of memory dysfunction, the depletion of neurotransmitter acetylcholine, and loss of associated synapses during the progression of Alzheimer’s disease.

Future Directions

Further studies on 1,3,4-thiadiazol-2-ylsuccinamide derivatives are needed, especially in the context of their potential as acetylcholinesterase inhibitors. This could open new avenues for the treatment of neurodegenerative disorders like Alzheimer’s disease.